Cas no 2933-17-7 (Morpholinium,4-[2-(cyclohexylphenylamino)ethyl]-4-methyl-, bromide (1:1))

Morpholinium,4-[2-(cyclohexylphenylamino)ethyl]-4-methyl-, bromide (1:1) structure
2933-17-7 structure
Product Name:Morpholinium,4-[2-(cyclohexylphenylamino)ethyl]-4-methyl-, bromide (1:1)
CAS No:2933-17-7
MF:C19H31BrN2O
MW:383.36624455452
CID:274147
PubChem ID:200912
Update Time:2025-04-19

Morpholinium,4-[2-(cyclohexylphenylamino)ethyl]-4-methyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Morpholinium,4-[2-(cyclohexylphenylamino)ethyl]-4-methyl-, bromide (1:1)
    • N-cyclohexyl-N-[2-(4-methylmorpholin-4-ium-4-yl)ethyl]aniline,bromide
    • Morpholinium, 4-(2-(N-cyclohexylanilino)ethyl)-4-methyl-, bromide
    • 2933-17-7
    • Bromuro di N-metil-N-(beta-fenilcicloesilaminoetil)morfolinio
    • Bromuro di N-metil-N-(beta-fenilcicloesilaminoetil)morfolinio [Italian]
    • 4-{2-[Cyclohexyl(phenyl)amino]ethyl}-4-methylmorpholin-4-ium bromide
    • DTXSID40951885
    • 4-(2-(N-Cyclohexylanilino)ethyl)-4-methyl-morpholinium bromide
    • Inchi: 1S/C19H31N2O.BrH/c1-21(14-16-22-17-15-21)13-12-20(18-8-4-2-5-9-18)19-10-6-3-7-11-19;/h2,4-5,8-9,19H,3,6-7,10-17H2,1H3;1H/q+1;/p-1
    • InChI Key: DLNHZRYSHAQHFJ-UHFFFAOYSA-M
    • SMILES: [Br-].O1CC[N+](C)(CC1)CCN(C1C=CC=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 350.9194
  • Monoisotopic Mass: 382.16198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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